Cas no 1392409-33-4 (3-Cyano-5-methoxycinnamic acid)

• Product Name: 3-Cyano-5-methoxycinnamic acid
• CAS No: 1392409-33-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4949012
• Update Time: 2025-06-09

3-Cyano-5-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methoxycinnamic acid

• Inchi： 1S/C11H9NO3/c1-15-10-5-8(2-3-11(13)14)4-9(6-10)7-12/h2-6H,1H3,(H,13,14)/b3-2+
• InChI Key： VZSXGZODBPLJOW-NSCUHMNNSA-N
• SMILES： O(C)C1=CC(C#N)=CC(/C=C/C(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-5-methoxycinnamic acid

Introduction to 3-Cyano-5-methoxycinnamic acid (CAS No. 1392409-33-4)

3-Cyano-5-methoxycinnamic acid, identified by its Chemical Abstracts Service (CAS) number 1392409-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a cyano group and a methoxy substituent on a cinnamic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-Cyano-5-methoxycinnamic acid consists of a phenyl ring connected to an acrylic acid derivative, with the cyano group (-CN) at the 3-position and the methoxy group (-OCH₃) at the 5-position. This arrangement imparts distinct reactivity and functionality, enabling its use in diverse chemical transformations. The compound's solubility profile, thermal stability, and interaction with biological systems are areas of active investigation, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the discovery of new applications for 3-Cyano-5-methoxycinnamic acid. Studies have highlighted its potential role as a precursor in the synthesis of bioactive molecules, including inhibitors of enzymes involved in inflammatory pathways. The cyano group's ability to participate in nucleophilic addition reactions, while the methoxy group can influence electronic properties, makes this compound a versatile building block for drug discovery.

One of the most compelling aspects of 3-Cyano-5-methoxycinnamic acid is its incorporation into natural product-inspired scaffolds. Researchers have leveraged its structural features to develop analogs with enhanced bioavailability and improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, demonstrating promise in preclinical models. The methoxy group, in particular, has been shown to modulate metabolic stability, allowing for the design of more robust drug candidates.

The synthesis of 3-Cyano-5-methoxycinnamic acid typically involves multi-step organic reactions, starting from readily available cinnamic acid derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for translating laboratory discoveries into viable pharmaceuticals, where cost-effective synthesis is a key factor in commercialization.

From a biochemical perspective, 3-Cyano-5-methoxycinnamic acid has been studied for its interactions with cellular receptors and enzymes. Its structural motif is reminiscent of polyphenols, which are well-documented for their health benefits. However, the cyano group introduces additional reactivity that can be exploited to fine-tune biological activity. For example, studies suggest that modifications at this position can alter binding affinity to target proteins, offering opportunities to optimize therapeutic efficacy.

The growing interest in 3-Cyano-5-methoxycinnamic acid is also reflected in its use as a tool compound in medicinal chemistry research. Its well-defined structure allows chemists to systematically vary substituents while maintaining core functionality, facilitating structure-activity relationship (SAR) studies. Such investigations are essential for understanding how small changes in molecular architecture can impact biological outcomes, guiding the development of next-generation therapeutics.

In conclusion,3-Cyano-5-methoxycinnamic acid (CAS No. 1392409-33-4) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable asset for synthetic chemists and biologists alike. As research continues to uncover new possibilities for this molecule,3-Cyano-5-methoxycinnamic acid is poised to play an increasingly important role in advancing medical science.